Cas no 1494162-06-9 (1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine)

• Product Name: 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine
• CAS No: 1494162-06-9
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5042772
• Update Time: 2025-10-28

1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(trifluoromethyl)phenyl]methyl}azetidin-3-amine
• 1-[[2-(trifluoromethyl)phenyl]methyl]azetidin-3-amine
• 1-(2-(Trifluoromethyl)benzyl)azetidin-3-amine
• 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)10-4-2-1-3-8(10)5-16-6-9(15)7-16/h1-4,9H,5-7,15H2
• InChI Key： NPXYNLJBCHXBDS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine

Compound CAS No. 1494162-06-9: 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine

The compound 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine (CAS No. 1494162-06-9) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly due to their ability to act as bioisosteres or scaffolds for complex molecules. The trifluoromethyl group in 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine enhances the compound's lipophilicity and stability, which are crucial properties for drug candidates. Researchers have explored its potential as a building block for constructing bioactive molecules, including kinase inhibitors and GPCR modulators.

The synthesis of 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the phenyl-trifluoromethyl moiety with high precision.

In terms of applications, this compound has shown promise in the development of advanced materials. Its rigid structure and functional groups make it suitable for use in polymer chemistry, where it can serve as a monomer or a cross-linking agent. Additionally, its unique electronic properties have been leveraged in the design of organic semiconductors and optoelectronic devices.

Recent research has also focused on the biological evaluation of 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic interventions. Furthermore, its low toxicity profile makes it an attractive candidate for preclinical studies.

The versatility of this compound is further underscored by its use in click chemistry reactions. The azetidine ring can act as a reactive platform for rapid assembly of larger molecular structures, enabling researchers to explore diverse chemical spaces efficiently. This property has been exploited in combinatorial chemistry approaches aimed at discovering novel bioactive agents.

Looking ahead, the continued exploration of 1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-amine is expected to yield new insights into its structure-property relationships and functional applications. Collaborative efforts between chemists, biologists, and materials scientists will undoubtedly expand its utility across multiple disciplines.